Cas no 51482-43-0 (4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside)

• Product Name: 4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside
• CAS No: 51482-43-0
• MF: C₂₂H₂₆O₁₂
• MW: 482.434648036957
• CID: 935410
• PubChem ID: 226490
• Update Time: 2025-04-19

4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside
• NSC16965
• DTXSID20965809
• AKOS001203768
• [3,4,5-triacetyloxy-6-(4-formyl-2-methoxyphenoxy)oxan-2-yl]methyl acetate
• EN300-1192446
• [3,4,5-TRIS(ACETYLOXY)-6-(4-FORMYL-2-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
• 1080025-95-1
• 51482-43-0
• Z57728540
• STK732913
• NSC-16965
• AKOS016297430
• UPCMLD0ENAT5509633:001

• Inchi： 1S/C22H26O12/c1-11(24)29-10-18-19(30-12(2)25)20(31-13(3)26)21(32-14(4)27)22(34-18)33-16-7-6-15(9-23)8-17(16)28-5/h6-9,18-22H,10H2,1-5H3
• InChI Key： RCOAJUUVGFLXIR-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 482.14200
• Monoisotopic Mass: 482.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 568.2°C at 760 mmHg
• Flash Point: 243.5°C
• Refractive Index: 1.529
• PSA: 149.96000
• LogP: 0.96960